1-(9-Fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)prop-2-en-1-one

• IUPAC Name: 1-(9-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H12FNO2/c1-2-11(15)14-6-7-16-12-9(8-14)4-3-5-10(12)13/h2-5H,1,6-8H2
• InChI Key: JKRMIIKLKVEDJC-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCOC2=C(C1)C=CC=C2F
• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol
• CAS No.: 2185980-92-9

Description

Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide and imidazole, are known to have various biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, and more. They are often used as scaffolds in the development of new drugs.

Molecular Structure Analysis

The molecular structure of a compound greatly influences its properties and reactivity. For instance, the 1,2,4-benzothiadiazine-1,1-dioxide ring is known to have various pharmacological activities.

Chemical Reactions Analysis

The chemical reactions of a compound are largely determined by its functional groups. For example, many functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring are responsible for its activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its structure. For example, indole is a crystalline colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with. For instance, indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new drugs.